Cas no 89068-34-8 (1H-Isoindole-1,3(2H)-dione, hexahydro-3a,7a-dimethyl-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, hexahydro-3a,7a-dimethyl-
• CAS No: 89068-34-8
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 613688
• PubChem ID: 71321897
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione, hexahydro-3a,7a-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, hexahydro-3a,7a-dimethyl-
• 3a,7a-dimethyl-4,5,6,7-tetrahydroisoindole-1,3-dione
• 3a,7a-Dimethylhexahydro-1H-isoindole-1,3(2H)-dione
• DTXSID20751643
• 89068-34-8

• Inchi： 1S/C10H15NO2/c1-9-5-3-4-6-10(9,2)8(13)11-7(9)12/h3-6H2,1-2H3,(H,11,12,13)
• InChI Key： NVSCNSJAMNBQLI-UHFFFAOYSA-N
• SMILES： O=C1C2(C)CCCCC2(C)C(N1)=O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų